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Compound of Interest

Compound Name: O-Desmethyl Carvedilol-d5

Cat. No.: B586321

For Immediate Implementation: This document provides essential safety and logistical
information for laboratory personnel handling O-Desmethyl Carvedilol-d5. Given that this is a
pharmaceutical-related compound of unknown potency, a cautious approach is mandatory. The
following procedures are designed to minimize exposure risk and ensure a safe laboratory
environment.

O-Desmethyl Carvedilol-d5 is a labeled metabolite of Carvedilol, a nonselective [3-adrenergic
blocker. While comprehensive toxicological data for this specific deuterated metabolite is not
readily available, it should be handled as a potent pharmaceutical compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties for O-Desmethyl Carvedilol and its
deuterated analog is provided below.

Property O-Desmethyl Carvedilol O-Desmethyl Carvedilol-d5
CAS Number 72956-44-6[1][2] 1794817-24-5[3]

Molecular Formula C23H24N204[1][2] C23H19D5N204]3]

Molecular Weight 392.5 g/mol [1] 397.48 g/mol [3]

Appearance Off-White Solid[3] Off-White Solid[3]

Storage 2-8°C Refrigerator[3] 2-8°C Refrigerator[3]
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Operational Plan: Step-by-Step Guidance

A systematic approach to handling O-Desmethyl Carvedilol-d5 is crucial to maintain safety
and experimental integrity.

Compound Reception and Storage

» Verification: Upon receipt, verify the container label against the shipping documents.

 Inspection: Inspect the container for any signs of damage or leakage. If compromised,
implement spill procedures immediately.

e Storage: Store the compound in its original, tightly sealed container in a designated, labeled,
and access-restricted refrigerator at 2-8°C.[3]

Preparation and Handling

e Controlled Access: Conduct all handling of O-Desmethyl Carvedilol-d5 in a designated
area with restricted access.

» Engineering Controls: All weighing and solution preparation must be performed in a certified
chemical fume hood or a powder containment hood to avoid inhalation of dust.

o Personal Protective Equipment (PPE): A comprehensive list of required PPE is detailed in
the following section.

e Avoid Dust Formation: Handle the solid compound carefully to prevent the generation of
dust.

« Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing.

Spill and Emergency Procedures
e Minor Spills:

o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent material.
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o Gently sweep the absorbed material into a designated hazardous waste container.
o Decontaminate the spill area (see Decontamination Procedures).
e Major Spills:
o Evacuate the laboratory and notify the appropriate safety personnel.
o Restrict access to the area.
o Follow institutional emergency procedures.
» Personal Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids.

o Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

[¢]

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Decontamination Procedures

o Equipment: All non-disposable equipment that comes into contact with O-Desmethyl
Carvedilol-d5 must be decontaminated. A common procedure involves washing with a
suitable solvent (e.g., ethanol or methanol) followed by a detergent solution and then rinsing
with water.

o Work Surfaces: At the end of each procedure, decontaminate all work surfaces within the
fume hood.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling O-Desmethyl Carvedilol-d5:
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PPE Category Specifications

Two pairs of powder-free nitrile gloves.[4] The
) outer glove should be removed and disposed of
Hand Protection ) ] ]
as hazardous waste immediately after handling

the compound.

Eye Protection Chemical safety goggles or a face shield.[4][5]

] A disposable, low-permeability lab coat with long
Body Protection ] o
sleeves and tight-fitting cuffs.[4]

A NIOSH-approved respirator (e.g., N95) should
) ) be used when handling the powder outside of a
Respiratory Protection . ] ]
fume hood or if there is a risk of aerosol

generation.[6]

Disposal Plan

All waste materials contaminated with O-Desmethyl Carvedilol-d5 must be treated as
hazardous chemical waste.

» Solid Waste: This includes contaminated gloves, lab coats, absorbent materials, and any
unused solid compound. Place in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: All solutions containing O-Desmethyl Carvedilol-d5 should be collected in a
designated, sealed hazardous waste container. Do not dispose of down the drain.

» Empty Containers: "RCRA empty" containers (those that have been emptied through normal
practices) should still be disposed of as hazardous waste to prevent trace contamination.

» Final Disposal: All hazardous waste must be disposed of through a licensed chemical waste
disposal company, likely via incineration.[7]

Experimental Workflow Diagram

The following diagram outlines the logical workflow for handling O-Desmethyl Carvedilol-d5
from receipt to disposal.
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Workflow for Handling O-Desmethyl Carvedilol-d5
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Caption: Logical workflow for handling O-Desmethyl Carvedilol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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